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Compound of Interest

Compound Name: 3,3-Difluoropiperidin-4-OL

Cat. No.: B572812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3,3-
Difluoropiperidin-4-OL (CAS No. 1239596-54-3).[1] Given the absence of a specific Safety

Data Sheet (SDS) for this compound, this guidance is based on the known hazards of similar

fluorinated piperidine derivatives and general best practices for handling halogenated organic

compounds.

Assumed Hazard Profile
Based on the structure, 3,3-Difluoropiperidin-4-OL should be handled with caution. The

piperidine moiety suggests potential for skin and eye irritation or corrosion, and toxicity if

inhaled or ingested.[2][3][4][5] The presence of fluorine atoms necessitates careful handling to

avoid the release of harmful vapors and proper disposal as halogenated waste.

Quantitative Data Summary
The following table summarizes key chemical and physical properties of 3,3-Difluoropiperidin-
4-OL and a related compound, 4,4-Difluoropiperidine hydrochloride, for reference.
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Property 3,3-Difluoropiperidin-4-OL
4,4-Difluoropiperidine
hydrochloride

CAS Number 1239596-54-3[1] 144230-52-4[6]

Molecular Formula C₅H₉F₂NO[1] C₅H₉F₂N · HCl[6]

Molecular Weight 137.13 g/mol [1] 157.59 g/mol [6]

Known Hazards

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)[1]

Eye irritation (Category 2A)[6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial to ensure safety.

Engineering Controls
Fume Hood: All work with 3,3-Difluoropiperidin-4-OL must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[7]

Ventilation: Ensure adequate ventilation in the laboratory.[8][9]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[8]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against exposure.

Eye and Face Protection: Chemical splash goggles are mandatory.[7] In situations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[7][10][11]

Hand Protection: Wear chemical-resistant gloves. Given the fluorinated nature of the

compound, nitrile or neoprene gloves are recommended.[7] Double-gloving is advised for

enhanced protection.[7]
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Body Protection: A flame-resistant lab coat must be worn.[7] For larger quantities or

procedures with a high splash risk, a chemical-resistant apron should be used.

Respiratory Protection: If there is a risk of generating aerosols or dust and engineering

controls are insufficient, a respirator may be necessary.[12]

Handling and Storage
Container Handling: Keep the container tightly closed when not in use.[8] Store in a cool, dry,

and well-ventilated area.[7][8]

Incompatible Materials: Keep away from strong acids, bases, and oxidizing agents.[7]

Hygiene: Wash hands thoroughly after handling.[6][8][9] Do not eat, drink, or smoke in the

laboratory.[8][9]

Disposal Plan: Step-by-Step Waste Management
Proper segregation and disposal of waste are critical for environmental safety and regulatory

compliance.

Waste Segregation
Halogenated Waste: All waste containing 3,3-Difluoropiperidin-4-OL must be segregated

as halogenated organic waste.[13][14][15]

Dedicated Container: Use a designated, clearly labeled, and compatible waste container

(e.g., high-density polyethylene) for all solid and liquid waste.[13][14]

Labeling: The container must be labeled "Hazardous Waste" with the full chemical name

"3,3-Difluoropiperidin-4-OL" and appropriate hazard pictograms.[14]

Collection and Storage of Waste
Solid Waste: Contaminated items such as gloves, pipette tips, and absorbent paper should

be placed in the designated halogenated waste container.
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Liquid Waste: Unused chemical and solutions should be collected in a separate, sealed

container for halogenated liquid waste. Do not mix with non-halogenated waste streams.[16]

Storage: Store waste containers in a designated and secure satellite accumulation area,

away from incompatible materials.[14]

Final Disposal
Professional Disposal: Arrange for the disposal of the halogenated waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company.

Regulations: Ensure compliance with all local, state, and federal regulations for hazardous

waste disposal.
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PPE Selection Workflow for Handling 3,3-Difluoropiperidin-4-OL

Hazard Assessment

PPE Selection

Action

Start: Handling 3,3-Difluoropiperidin-4-OL

Work in Fume Hood

Assess Splash/Aerosol Risk

Chemical Splash Goggles Double-Glove (Nitrile/Neoprene)Lab Coat (Flame-Resistant)
+ Chemical Apron (if needed) Respirator (if aerosol risk)

High Aerosol Potential

Face Shield (if splash risk)

High Splash Potential

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.synblock.com/product/1239596-54-3.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10391280&lang=EN
https://www.americanbio.com/sites/default/files/sds/AB11155.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/665525
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://aksci.com/sds/7691CX_SDS.pdf
https://aksci.com/sds/3763CX_SDS.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://qualia-bio.com/blog/bsl-3-ppe-essential-protection-for-lab-safety/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b572812#personal-protective-equipment-for-handling-3-3-difluoropiperidin-4-ol
https://www.benchchem.com/product/b572812#personal-protective-equipment-for-handling-3-3-difluoropiperidin-4-ol
https://www.benchchem.com/product/b572812#personal-protective-equipment-for-handling-3-3-difluoropiperidin-4-ol
https://www.benchchem.com/product/b572812#personal-protective-equipment-for-handling-3-3-difluoropiperidin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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